1-(1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone
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Description
1-(1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone is a useful research compound. Its molecular formula is C22H19ClFN3OS2 and its molecular weight is 459.98. The purity is usually 95%.
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Scientific Research Applications
Environmental and Health Implications of Chemical Exposures
Pesticide Exposure in Children : A study explored the environmental exposure of South Australian preschool children to organophosphorus (OP) and pyrethroid (PYR) pesticides, known developmental neurotoxicants. This research highlighted widespread exposure among children and emphasized the necessity of understanding chemical exposure's impact on public health to inform policy and regulation (Babina et al., 2012).
Chemical Metabolism and Toxicokinetics : Another study investigated the metabolic fate of chlorpyrifos, an organophosphorothioate-type insecticide, in a human subject, identifying novel metabolic pathways. Such research is crucial for understanding the body's processing of chemicals and their potential toxic effects (Bicker et al., 2005).
Chemotherapy Research : Research on combination chemotherapy for brain tumors using ACNU and 5-FU provides insight into chemical compounds' therapeutic applications. This study underscores the importance of chemical research in developing effective cancer treatments (Matsumoto et al., 1983).
Properties
IUPAC Name |
1-[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanylethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClFN3OS2/c1-11-7-16(13(3)27(11)15-5-6-18(24)17(23)8-15)19(28)9-29-21-20-12(2)14(4)30-22(20)26-10-25-21/h5-8,10H,9H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJIBGOMFHGYGGZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1C2=CC(=C(C=C2)F)Cl)C)C(=O)CSC3=NC=NC4=C3C(=C(S4)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClFN3OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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